Cas no 150074-87-6 (1,4-Butanediol, 1-(2,4-dimethylphenyl)-)

• Product Name: 1,4-Butanediol, 1-(2,4-dimethylphenyl)-
• CAS No: 150074-87-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1322442
• Update Time: 2024-08-18

1,4-Butanediol, 1-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-(2,4-dimethylphenyl)-

• Inchi： 1S/C12H18O2/c1-9-5-6-11(10(2)8-9)12(14)4-3-7-13/h5-6,8,12-14H,3-4,7H2,1-2H3
• InChI Key： CEVLQSQBOLNLEU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C)(O)CCCO

Computed Properties

• Exact Mass: 194.13074

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 351.4±30.0 °C(Predicted)
• PSA: 40.46
• pka: 14.36±0.20(Predicted)